2-Amino-2-benzyl-3-phenylpropanoic acid hydrobromide

• IUPAC Name: 2-amino-2-benzyl-3-phenylpropanoic acid;hydrobromide
• InChI: InChI=1S/C16H17NO2.BrH/c17-16(15(18)19,11-13-7-3-1-4-8-13)12-14-9-5-2-6-10-14;/h1-10H,11-12,17H2,(H,18,19);1H
• InChI Key: PVNKCQATBJOVTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(CC2=CC=CC=C2)(C(=O)O)N.Br
• Molecular Formula: C16H18BrNO2
• Molecular Weight: 336.22 g/mol
• CAS No.: 1211392-30-1

Description

2-Amino-2-benzyl-3-phenylpropanoic acid hydrobromide, also known as ABPPA HBr, is a synthetic compound that has recently gained popularity in the scientific research community due to its unique properties. This compound is a derivative of the amino acid phenylalanine and is used in many applications such as protein synthesis, enzymatic reactions, and drug discovery. ABPPA HBr is highly soluble in water and has a wide range of pH stability, making it ideal for use in a variety of laboratory experiments. In

Scientific Research Applications

1. X-ray Crystallographic Analysis

The hydrobromide of the methyl ester of 2-Amino-2-benzyl-3-phenylpropanoic acid, a component in bestatin, was subjected to X-ray crystallographic analysis. This study helped in the absolute determination of its stereochemistry, indicating a (2S, 3R)-configuration (Nakamura et al., 1976).

2. Optical Resolution in Synthesis

Optical resolution techniques have been used to obtain optically active threo-2-amino-3-hydroxy-3-phenylpropanoic acid. This process involved resolving 2-benzoylamino-3-hydroxy-3-phenylpropanoic acid using amino-1-(4-nitrophenyl)-1,3-propanediol as resolving agents (Shiraiwa et al., 2003).

3. Application in Enantioselective Synthesis

This compound has been used in the enantioselective synthesis of 2-substituted 3-aminopropanoic acid (β-alanine) derivatives. This synthesis route involved electrophilic attack processes using tert-butyl bromoacetate and other reagents (Arvanitis et al., 1998).

4. Use in Inhibitor Studies

DL-2-Benzyl-3-formylpropanoic acid, a derivative of 2-Amino-2-benzyl-3-phenylpropanoic acid, has been studied as a competitive inhibitor of carboxypeptidase A, indicating its potential in enzyme inhibition research (Galardy & Kortylewicz, 1984).

5. BMP-2 Stimulation and Osteoblast Differentiation

Certain analogues of 2-Amino-2-benzyl-3-phenylpropanoic acid have been synthesized and studied for their ability to stimulate BMP-2 and induce osteoblast differentiation, showing potential in bone formation and healing processes (Balaramnavar et al., 2012).